92665-29-7(Cefprozil),Prozef,Cefzil

Cefprozil Properties

Names and Identifiers

- Cefprozil
- (6r-(6-alpha,7beta(r*)))-l)acetyl)amino)-8-oxo-3-(1-propenyl)
- bmy28100
- (6R,7R)-7-[(2R)-2-AMINO-2-(4-HYDROXYPHENYL)ACETYLAMINO]-8-OXO-3-(1-PRO-PENYL)-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLIC ACID
- Cefrozil
- CEFPROZIL:(6R,7R)-7-[(2R)-2-AMINO-2-(4-HYDROXYPHENYL)ACETYLAMINO]-8-OXO-3-(1-PRO-PENYL)-5-THIA-1-AZABICYLO[4.2.0]OCT-2-ENE-2-CARBOXYLIC ACID
- (6R,7R)-7-[[(2R)-2-Amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1-propen-1-yl)-5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid
- Cefprozile
- Cephprozyl
- Prozef
- 8-[2-Amino-2-(4-hydroxyphenyl)-acetyl]amino-7-oxo-4-prop-1-enyl-2-thia-6-azabicyclo[4.2.0]oct-4-ene-5-carboxylic acid
- (6R-(6alpha,7beta(R*)))-7-((Amino(4-hydroxyphenyl)acetyl)amino)-8-oxo-3-(1-propen
- (6R-(6alpha,7beta(R*)))-7-((Amino(4-hydroxyphenyl)acetyl)amino)-8-oxo-3-(1-propenyl)-5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- (6R,7R)-7-[[(2R)-2-Amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1-propen-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (ACI)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2R)-amino(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1-propenyl)-, (6R,7R)- (9CI)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[amino(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1-propenyl)-, [6R-[6α,7β(R*)]]- (ZCI)
- BMY 28100
- Cefproxil
- Cefzil
- Procef
- HMS3715P22
- HY-B0458A
- Cefprozil [USAN:INN]
- (6R,7R)-7-((R)-2-amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-enyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Cefprozil for peak identification
- Cefprozil hydrate (Cefzil)
- 1M698F4H4E
- Serozil
- E-Cefprozil
- Cefzil (TN)
- DB01150
- Cefprozilo [INN-Spanish]
- Cefprozil (E)-isomer
- C06888
- Cefprozil, mix of Z (92%), and E (7%) isomers
- (6R,7R)-7-((R)-2-AMINO-2-(P-HYDROXYPHENYL)ACETAMIDO)-8-OXO-3-PROPENYL-5-THIA-1-AZABICYCLO(4.2.0)OCT-2(E)-ENE-2-CARBOXYLIC ACID
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2R)-AMINO(4-HYDROXYPHENYL)ACETYL)AMINO)-8-OXO-3-(1E)-1-PROPENYL-,(6R,7R)-
- UNII-S1SDI2FJIY
- (6R,7R)-7-[[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-[(E)-prop-1-enyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-7-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid
- C16732
- (6S,7R)-7-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Cefprozil anhydrous
- Cefprozilum [INN-Latin]
- AS-14301
- 92676-86-3
- SCHEMBL37024
- CEFPROZIL ANHYDROUS, (E)-
- BRD-K24871708-002-03-8
- CEFPROZIL [MART.]
- (6R,7R)-7-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- CHEMBL276568
- AB01274812-01
- D07651
- trans-Cefprozil
- BBS-1067
- Cefprozil hydrate
- BMY-28167
- Cefprozilo
- NS00011560
- 92665-29-7
- AKOS015895989
- Cronocef
- Q3231623
- BRD-K24871708-002-02-0
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((amino(4-hydroxyphenyl)acetyl)amino)-8-oxo-3-(1-propenyl)-, (6R-(6alpha,7beta(R*)))-
- Cefprozil (TN)
- BRD-K24871708-002-04-6
- Cefprozil anhydrous, e-isomer
- Cefprozilum
- DISCONTINUED. Please see C243933.
- CHEBI:3506
- CEFPROZIL (E)-ISOMER (50 MG)G0D341872UG/MG(AI)
- DTXSID10873545
- WDLWHQDACQUCJR-ZAMMOSSLSA-N
- CS-0013517
- CCG-221280
- EN300-19766374
- Arzimol
- Cefprozil monohydrate
- MFCD00911719
- BIDD:GT0833
- Cefprozil (INN)
- Brisoral
- CEFPROZIL E-FORM [MI]
- S1SDI2FJIY
- (6R,7R)-7-{[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino}-8-oxo-3-(prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2R)-amino(4-hydroxyphenyl)acetyl)amino)-8-oxo-3-(1-propenyl)-, (6R,7R)-
- AB01274812_02
- UNII-1M698F4H4E
- (6R,7R)-7-[(2R)-2-amino-2-(4-hydroxyphenyl)acetamido]-8-oxo-3-(prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (E)-cefprozil
- +Expand
- MDL： MFCD00865082
- InChIKey： WDLWHQDACQUCJR-PBFPGSCMSA-N
- Inchi： 1S/C18H19N3O5S/c1-2-3-10-8-27-17-13(16(24)21(17)14(10)18(25)26)20-15(23)12(19)9-4-6-11(22)7-5-9/h2-7,12-13,17,22H,8,19H2,1H3,(H,20,23)(H,25,26)/t12-,13-,17-/m1/s1
- SMILES： C(C1=C(C=CC)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)[C@@H](C1C=CC(O)=CC=1)N)(=O)O

Computed Properties

Exact Mass: 389.10500
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 5
Monoisotopic Mass: 407.115
Heavy Atom Count: 27
Complexity: 699
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 24
Surface Charge: 0
Topological Polar Surface Area: 159A^2

Experimental Properties

LogP: 1.73580
PSA: 158.26000
Refractive Index: 1.718
Water Partition Coefficient: Soluble in DMSO at 10mg/ml. Insoluble in water.
Boiling Point: 803℃
Melting Point: 218-226°C
Flash Point: >110°(230°F)
Density: 1.534

Cefprozil Security Information

RTECS：XZ4380000
Safety Instruction： S26; S36/37/39
Risk Phrases：R22; R41; R43
Dangerous goods sign： Xn
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature
Signal Word：Warning

Cefprozil Customs Data

HS CODE：2941905990
Customs Data：

China Customs Code:
2941905990

Cefprozil Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0062Q6-10mg	Cefprozil	92665-29-7	98%(HPLC)	10mg	$58.00	2024-04-20
A2B Chem LLC	AC82670-5mg	(6S,7R)-7-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid	92665-29-7	≥95% (mixture of cis and trans)	5mg	$29.00	2024-07-18
Aaron	AR0062YI-50mg	Cefprozil	92665-29-7	98%	50mg	$39.00
Alichem	A019118667-1g	(6S,7R)-7-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid	92665-29-7	97%	1g	$882.96	2023-08-31
Chemenu	CM529877-100mg	(6S,7R)-7-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid	92665-29-7	97%	100mg	$77	2022-08-31
Crysdot LLC	CD11011856-1g	(6S,7R)-7-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid	92665-29-7	97%	1g	$849	2024-07-19
Enamine	EN300-19766374-0.05g		92665-29-7		0.05g	$2755.0	2023-09-16
eNovation Chemicals LLC	Y1054489-100mg	Cefprozil	92665-29-7	97%	100mg	$210	2022-05-25
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S84680-250mg	(6S,7R)-7-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid	92665-29-7	97% mix TBC as stabilizer	250mg	¥581.0	2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C913097-50mg	Cefprozil (BMY-28100)	92665-29-7	98%	50mg	￥2,377.80	2022-09-02

Cefprozil Synthesis

Synthetic Circuit 1

120709-09-3

764657-43-4

92665-29-7

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane , Imidazole , Hexamethyldisilazane Solvents: Dichloromethane ; 3 h, rt → reflux
1.2 Reagents: Ethyl chloroformate Solvents: Dimethylformamide , Dichloromethane ; -50 °C; 3 h, -43 - -33 °C; -33 °C → -50 °C
1.3 2 h, -50 °C
1.4 Reagents: Hydrochloric acid , Iron chloride (FeCl3) Solvents: Water ; pH 1; -50 °C → 8 °C; 30 min, 5 - 8 °C
1.5 Reagents: Ammonia Solvents: Water ; 0 - 5 °C; 2 h, pH 6.5, 0 - 5 °C

Reference

: Process for recycling Cefprozil mother liquor

, China, , ,

Synthetic Circuit 2

449813-08-5

92665-29-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water ; 10 h, 25 - 30 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8

Reference

: Method for synthesizing Cefprozil using di-tert-butyl dicarbonate

, China, , ,

Synthetic Circuit 3

1002356-61-7

37760-98-8

92665-29-7

Reaction Conditions

1.1 Catalysts: Trimethylaluminum Solvents: Dichloromethane , Hexane ; 2 h, 5 °C
1.2 5 °C; 2 h, 35 °C; 35 °C → rt
1.3 Reagents: Water
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 6

Reference

: Method for preparation of Cefprozil

, China, , ,

Synthetic Circuit 4

106447-44-3

37763-23-8

92665-29-7

Reaction Conditions

1.1 Reagents: Trimethylaluminum Solvents: Dichloromethane , Hexane , Water ; 2 h, rt
1.2 rt; 2 h, 35 °C; 35 °C → rt
1.3 Reagents: Water

Reference

: Purification method for cefprozil

, China, , ,

Synthetic Circuit 5

449813-08-5

92665-29-7

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 10 h, 25 - 30 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8

Reference

: Preparation and purification of cefprozil

, China, , ,

Synthetic Circuit 6

104146-10-3

925-90-6

938-97-6

92665-29-7

Reaction Conditions

1.1 Reagents: Hexamethylenetetramine Solvents: Acetic anhydride ; 5 h, rt
1.2 Solvents: Tetrahydrofuran ; 4 h, 20 °C
1.3 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; 3 h, reflux
1.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 1 h, rt
1.5 Reagents: Chloromethyl methyl ether Solvents: Dichloromethane ; 2 h, 20 °C
1.6 Reagents: Dicyclohexylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 3 h, rt
1.7 Reagents: Pyridinium p-toluenesulfonate Solvents: tert-Butanol ; 2 h, reflux

Reference

: Preparation method of cefprozil

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Cefprozil Raw materials

Cefprozil Preparation Products

Cefprozil (92665-29-7)

Cefprozil Suppliers

Hubei Xingcheng Biotechnology Co., Ltd

Audited Supplier

(CAS:92665-29-7)

MR./MRS.:MAO QUAN

Phone:19171210221

Email:3371991952@QQ.COM

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:92665-29-7)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Hubei Chaoshun Biotechnology Co., Ltd.

Audited Supplier

(CAS:92665-29-7)

MR./MRS.:WANG XIAN SHENG

Phone:15927806810

Email:174160056@qq.com

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.

Audited Supplier

(CAS:92665-29-7)

MR./MRS.:WANG HUA

Phone:13667159345

Email:13667159345@163.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:92665-29-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Cefprozil Related Literature

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Lydia Helena Wong,Zhenghua Su,Hanyu Yao,Yufang Li RSC Adv., 2016,6, 54049-54053
2. Direct methylation and trifluoroethylation of imidazole and pyridine derivatives

Jie Zhang,George Robert Martin,Darryl D. DesMarteau Chem. Commun., 2003, 2334-2335
3. A one-pot multicomponent strategy for stereospecific construction of tricyclic pyrrolo[1,2-a]quinolines†

Tuan-Jie Li,Hong-Mei Yin,Chang-Sheng Yao,Xiang-Shan Wang,Bo Jiang,Shu-Jiang Tu Chem. Commun., 2012,48, 11966-11968
4. Transcriptional regulation of the cyanobacterial bidirectional Hox-hydrogenase

Paulo Oliveira,Peter Lindblad Dalton Trans., 2009, 9990-9996
5. An amperometric cholesterol biosensor with excellent sensitivity and limit of detection based on an enzyme-immobilized microtubular ZnO@ZnS heterostructure†

Arnab Kanti Giri,Chumki Charan,Arka Saha,Vinod Kumar Shahi,Asit Baran Panda J. Mater. Chem. A, 2014,2, 16997-17004
6. Understanding of transition metal (Ru, W) doping into Nb for improved thermodynamic stability and hydrogen permeability: density functional theory calculations

Chongyan Hao,Zhenxiang Cheng,Huaiying Zhou Phys. Chem. Chem. Phys., 2019,21, 17538-17545
7. Back cover

Chem. Commun., 2018,54, 7698-7698
8. Signaling mechanisms of LOV domains: new insights from molecular dynamics studies†

Peter L. Freddolino,Kevin H. Gardner,Klaus Schulten Photochem. Photobiol. Sci., 2013,12, 1158-1170
9. Recent advances in the pharmacological diversification of quinazoline/quinazolinone hybrids

Prashant S. Auti,Ginson George,Atish T. Paul RSC Adv., 2020,10, 41353-41392
10. The role of halide ions in the anisotropic growth of gold nanoparticles: a microscopic, atomistic perspective†

Santosh Kumar Meena,Sirin Celiksoy,Philipp Schäfer,Andreas Henkel,Carsten Sönnichsen,Marialore Sulpizi Phys. Chem. Chem. Phys., 2016,18, 13246-13254

Cas no 92665-29-7 (Cefprozil)

Cefprozil Properties

Names and Identifiers

Computed Properties

Experimental Properties

Cefprozil Security Information

Cefprozil Customs Data

China Customs Code:

Cefprozil Price

Cefprozil Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Cefprozil Raw materials

Cefprozil Preparation Products

Cefprozil Suppliers

Cefprozil Related Literature

92665-29-7 (Cefprozil) Related Products